Cas no 2044704-95-0 (Tert-butyl 4-{[(tert-butoxy)carbonyl]amino}piperidine-4-carboxylate)

• Product Name: Tert-butyl 4-{[(tert-butoxy)carbonyl]amino}piperidine-4-carboxylate
• CAS No: 2044704-95-0
• MF: C₁₅H₂₈N₂O₄
• MW: 300.393824577332
• MDL: MFCD30489101
• CID: 4634343
• PubChem ID: 124300082
• Update Time: 2025-10-22

Tert-butyl 4-{[(tert-butoxy)carbonyl]amino}piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-{[(tert-butoxy)carbonyl]amino}piperidine-4-carboxylate
• tert-Butyl 4-((tert-butoxycarbonyl)amino)piperidine-4-carboxylate
• tert-Butyl 4-([(tert-butoxy)carbonyl]amino)piperidine-4-carboxylate
• 4-Boc-4-(Boc-amino)-piperidine
• AMY35532
• t-Butyl 4-{[(tert-butoxy)carbonyl]aminopiperidine-4-carboxylate
• tert-butyl 4-{[(tert-butoxy)carbonyl]aminopiperidine-4-carboxylate
• 4-Piperidinecarboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino
• 4-Piperidinecarboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,1-dimethylethyl ester
• tert-butyl 4-[(2-methylpropan-2-yl)oxycarbonylamino]piperidine-4-carboxylate
• MFCD30489101
• AKOS030527482
• 2044704-95-0
• AS-54045
• tert-Butyl4-((tert-butoxycarbonyl)amino)piperidine-4-carboxylate
• tert-Butyl 4-(Boc-amino)piperidine-4-carboxylate
• SB40827
• P17436
• SY100454
• tert-butyl 4-(Boc-amino)-piperidine-4-carboxylate
• TERT-BUTYL 4-[(TERT-BUTOXYCARBONYL)AMINO]PIPERIDINE-4-CARBOXYLATE
• CS-0048236
• Tert-butyl 4-{[(tert-butoxy)carbonyl]amino}piperidine-4-carboxylate

• MDL： MFCD30489101
• Inchi： 1S/C15H28N2O4/c1-13(2,3)20-11(18)15(7-9-16-10-8-15)17-12(19)21-14(4,5)6/h16H,7-10H2,1-6H3,(H,17,19)
• InChI Key： PPNHBFSESHCUKS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(CCNCC1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 300.20490738 g/mol
• Monoisotopic Mass: 300.20490738 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.7
• Molecular Weight: 300.39

Additional information on Tert-butyl 4-{[(tert-butoxy)carbonyl]amino}piperidine-4-carboxylate

Comprehensive Overview of Tert-butyl 4-{[(tert-butoxy)carbonyl]amino}piperidine-4-carboxylate (CAS No. 2044704-95-0)

Tert-butyl 4-{[(tert-butoxy)carbonyl]amino}piperidine-4-carboxylate (CAS No. 2044704-95-0) is a highly specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, often referred to as a Boc-protected piperidine derivative, plays a pivotal role in the development of novel drug candidates, particularly in the fields of central nervous system (CNS) therapeutics and peptide mimetics. Its unique structural features, including the tert-butyl ester and Boc-amine functionalities, make it a versatile building block for medicinal chemists.

The growing interest in piperidine-based scaffolds in drug discovery has elevated the importance of compounds like Tert-butyl 4-{[(tert-butoxy)carbonyl]amino}piperidine-4-carboxylate. Recent trends in AI-driven drug design and high-throughput screening have further highlighted its relevance, as researchers seek to optimize molecular properties such as bioavailability and target selectivity. The compound's CAS No. 2044704-95-0 is frequently searched in academic and industrial databases, reflecting its significance in modern organic synthesis.

From a synthetic perspective, Tert-butyl 4-{[(tert-butoxy)carbonyl]amino}piperidine-4-carboxylate serves as a key intermediate for constructing N-heterocyclic compounds. Its Boc-protecting group offers stability under acidic conditions, a feature highly valued in multi-step synthesis. Recent publications have demonstrated its utility in the preparation of kinase inhibitors and GPCR modulators, addressing pressing needs in oncology and neurological disorder research.

The compound's physicochemical properties, including its molecular weight (C₁₅H₂₈N₂O₄) and solubility profile, are frequently discussed in research forums and patent literature. Its compatibility with green chemistry principles, such as atom economy and reduced waste generation, aligns with the pharmaceutical industry's push toward sustainable synthesis. These attributes make it a subject of interest in process chemistry optimization studies.

Analytical characterization of Tert-butyl 4-{[(tert-butoxy)carbonyl]amino}piperidine-4-carboxylate typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's stability under various conditions is a common research topic, particularly for scientists developing long-term storage protocols for pharmaceutical intermediates. Recent advancements in cryogenic storage and moisture-sensitive packaging have further improved its handling in laboratory settings.

In the context of intellectual property, CAS No. 2044704-95-0 appears in numerous patent applications covering drug delivery systems and prodrug technologies. Its structural flexibility allows for diverse derivatization strategies, making it valuable for structure-activity relationship (SAR) studies. The compound's role in developing blood-brain barrier penetrants has gained particular attention, addressing one of the biggest challenges in CNS drug development.

The global market for pharmaceutical intermediates like Tert-butyl 4-{[(tert-butoxy)carbonyl]amino}piperidine-4-carboxylate continues to expand, driven by increasing R&D investments in rare disease therapeutics and personalized medicine. Quality control standards, including ICH guidelines for impurity profiling, are critical considerations for manufacturers supplying this compound to GMP facilities. Recent improvements in continuous flow chemistry have enabled more efficient production of such high-value intermediates.

From a regulatory standpoint, proper documentation of CAS No. 2044704-95-0 is essential for REACH compliance and safety data sheets. While not classified as hazardous, appropriate laboratory handling procedures should always be followed when working with this compound. Its applications in bioconjugation chemistry and proteomics research continue to emerge, particularly in the development of targeted therapies and diagnostic agents.

Future research directions for Tert-butyl 4-{[(tert-butoxy)carbonyl]amino}piperidine-4-carboxylate may explore its potential in biocatalysis and enzyme-mediated transformations, areas gaining traction in green pharmaceutical manufacturing. The compound's compatibility with microwave-assisted synthesis and photochemical reactions presents additional opportunities for process intensification. As the demand for chiral building blocks grows, enantiomerically pure forms of this intermediate may become commercially significant.